Cas no 142761-31-7 (3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one, 15-(acetyloxy)decahydro-2-(2-hydroxyethyl)-4-methyl-14-methylene-, (4R,4aR,6aR,9R,10aS,10bS,15S)- (9CI))

3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one, 15-(acetyloxy)decahydro-2-(2-hydroxyethyl)-4-methyl-14-methylene-, (4R,4aR,6aR,9R,10aS,10bS,15S)- (9CI) structure
142761-31-7 structure
Product Name:3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one, 15-(acetyloxy)decahydro-2-(2-hydroxyethyl)-4-methyl-14-methylene-, (4R,4aR,6aR,9R,10aS,10bS,15S)- (9CI)
CAS No:142761-31-7
MF:C24H35NO4
MW:401.539007425308
CID:169688
Update Time:2024-03-01

3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one, 15-(acetyloxy)decahydro-2-(2-hydroxyethyl)-4-methyl-14-methylene-, (4R,4aR,6aR,9R,10aS,10bS,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one,15-(acetyloxy)decahydro-2-(2-hydroxyethyl)-4-methyl-14-methylene-,(4R,4aR,6aR,9R,10aS,10bS,15S)- (9CI)
    • (-)-Spiramine I
    • 1H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinoline, atidan-14-one deriv.
    • Atidan-14-one,15-(acetyloxy)-16,17-didehydro-21-(2-hydroxyethyl)-4-methyl-, (15a)-
    • Spiramine I
    • 3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolin-7-one, 15-(acetyloxy)decahydro-2-(2-hydroxyethyl)-4-methyl-14-methylene-, (4R,4aR,6aR,9R,10aS,10bS,15S)- (9CI)
    • Inchi: 1S/C24H35NO4/c1-15-17-11-19-23-7-4-6-22(3,13-25(14-23)9-10-26)18(23)5-8-24(19,20(28)12-17)21(15)29-16(2)27/h17-19,21,26H,1,4-14H2,2-3H3
    • InChI Key: PDEBVCFOOWUIQC-UHFFFAOYSA-N
    • SMILES: OCCN1CC2(C)CCCC3(C2CCC24C(OC(C)=O)C(=C)C(CC32)CC4=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • XLogP3: 1.963
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